![molecular formula C17H21NO2 B3865358 (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine](/img/structure/B3865358.png)
(3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine
Overview
Description
(3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine, also known as 3-MeO-2′-Oxo-PCE or Methoxetamine, is a dissociative drug that has gained attention in recent years due to its potential therapeutic applications. This compound is structurally similar to ketamine and phencyclidine (PCP) and has been studied for its ability to produce antidepressant and anxiolytic effects.
Mechanism of Action
The exact mechanism of action of (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE is not fully understood, but it is believed to act on the NMDA receptor in a similar manner to ketamine and PCP. This receptor is involved in the regulation of synaptic plasticity and has been implicated in the pathophysiology of depression and anxiety disorders. By modulating the activity of this receptor, this compound′-Oxo-PCE may be able to produce its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound′-Oxo-PCE produces dose-dependent effects on locomotor activity, body temperature, and heart rate in animal models. Additionally, this compound has been shown to produce neuroprotective effects in vitro and in vivo, suggesting that it may have potential as a treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE in lab experiments is its structural similarity to ketamine and PCP. This allows for comparisons to be made between these compounds and may provide insights into the mechanisms of action of dissociative drugs. However, one limitation of using this compound′-Oxo-PCE is its relatively recent discovery, which means that there is still much to be learned about its effects and potential therapeutic applications.
Future Directions
There are several areas of research that could be explored in the future regarding (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE. One possible direction is to investigate its potential as a treatment for depression and anxiety disorders in humans. Additionally, further studies could be conducted to better understand its mechanism of action and its effects on the NMDA receptor. Finally, research could be done to explore the potential neuroprotective effects of this compound′-Oxo-PCE and its potential as a treatment for neurodegenerative diseases.
Conclusion:
In conclusion, this compound′-Oxo-PCE is a dissociative drug that has gained attention in recent years due to its potential therapeutic applications. Research on this compound has primarily focused on its ability to produce antidepressant and anxiolytic effects, as well as its potential as a treatment for neuropathic pain and neurodegenerative diseases. While there is still much to be learned about this compound, its structural similarity to ketamine and PCP makes it a promising area of research for the future.
Scientific Research Applications
Research on (3-methoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine′-Oxo-PCE has primarily focused on its potential therapeutic applications. Studies have shown that this compound has antidepressant and anxiolytic effects in animal models, and it has been suggested that it may be useful for treating depression and anxiety disorders in humans. Additionally, this compound′-Oxo-PCE has been studied for its potential as a treatment for neuropathic pain and as an anesthetic agent.
properties
IUPAC Name |
2-(2-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-19-16-8-5-6-14(12-16)13-18-11-10-15-7-3-4-9-17(15)20-2/h3-9,12,18H,10-11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMGHHYSUYWQNMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNCCC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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